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Compound of Interest

Compound Name: N-(Mal-PEG6)-N-bis(PEG3-amine)

Cat. No.: B609600 Get Quote

Essential Safety and Handling Guide for N-(Mal-
PEG6)-N-bis(PEG3-amine)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-(Mal-PEG6)-N-bis(PEG3-amine). The following

procedural guidance is designed to ensure safe operational handling and disposal of this

chemical, fostering a secure laboratory environment.

Chemical Identifier:

Product Name: N-(Mal-PEG6)-N-bis(PEG3-amine)

Synonyms: N-(Mal-PEG6)-N-bis(PEG3-amine) TFA salt

Molecular Formula: C₃₈H₇₁N₅O₁₆

Molecular Weight: 854.005 g/mol

Hazard Identification: According to the Global Harmonized System (GHS), this compound is

classified as:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]
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Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Personal Protective Equipment (PPE)
To ensure personal safety and prevent contamination, the following personal protective

equipment must be worn when handling N-(Mal-PEG6)-N-bis(PEG3-amine).

Protection Type Specific Equipment Purpose

Eye Protection
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles.

Hand Protection Nitrile or neoprene gloves

Provides a barrier against skin

contact. Given that the

compound is often dissolved in

DMSO or DMF, it is crucial to

select gloves with appropriate

chemical resistance. Nitrile

gloves offer fair to good

resistance for short-term

handling of DMSO and DMF.

For prolonged contact, thicker

gloves or double-gloving is

recommended.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or chemical fume hood.

Use a NIOSH-approved

respirator if there is a risk of

generating dust or aerosols.

Operational Plan: From Receipt to Use
This section outlines the step-by-step procedure for the safe handling of N-(Mal-PEG6)-N-
bis(PEG3-amine) within a laboratory setting.
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Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container at -20°C in a dry, dark place.[2][3]

To prevent degradation from moisture, it is advisable to store the container with a desiccant

and under an inert atmosphere such as argon or nitrogen.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Preparation for Use
Acclimatization: Before opening, allow the container to slowly warm to room temperature to

prevent condensation of moisture inside the vial.

Designated Workspace: All handling of the solid compound and preparation of solutions

should be conducted in a well-ventilated chemical fume hood.

Solution Preparation:

Weigh the desired amount of the solid compound in the fume hood.

Dissolve in a suitable dry (anhydrous) solvent such as dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF).

If not for immediate use, store the stock solution at -20°C under an inert atmosphere.

Minimize freeze-thaw cycles.

Handling During Experimentation
Avoid Incompatibilities: Do not use buffers containing primary amines (e.g., Tris or glycine) or

thiols (e.g., DTT or 2-mercaptoethanol) as they can react with the amine and maleimide

groups of the crosslinker, respectively. Phosphate-buffered saline (PBS) is a suitable

alternative.

Spill Management: In case of a spill, wear appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite or sand), and collect it in a sealed container for hazardous waste
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disposal. Do not use combustible materials like paper towels for large spills.

Disposal Plan
Proper disposal of N-(Mal-PEG6)-N-bis(PEG3-amine) and associated waste is critical to

prevent environmental contamination and ensure laboratory safety.

Waste Segregation
Solid Waste: Unused or expired solid N-(Mal-PEG6)-N-bis(PEG3-amine) should be

disposed of in its original container, placed within a labeled hazardous waste container.

Liquid Waste: All solutions containing the compound, including reaction mixtures and

washes, must be collected in a dedicated, sealed, and clearly labeled hazardous waste

container.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as pipette tips, gloves, and bench paper, must be collected in a separate, sealed bag or

container labeled as hazardous chemical waste.

Deactivation of Reactive Groups (Quenching)
Before final disposal, it is a good practice to quench the reactive maleimide group to reduce its

reactivity. This can be achieved by adding a slight molar excess of a thiol-containing

compound.

Procedure:

To the liquid waste containing N-(Mal-PEG6)-N-bis(PEG3-amine), add a small molecule

thiol such as 2-mercaptoethanol or L-cysteine.

Allow the mixture to react for at least 2 hours at room temperature to ensure complete

quenching of the maleimide group.

Collect the quenched solution in the designated hazardous liquid waste container.

Final Disposal
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Hazardous Waste Collection: All segregated and quenched waste must be disposed of

through your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company.

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first

rinseate must be collected and disposed of as hazardous waste. Subsequent rinses can be

disposed of as regular chemical waste, and the clean container can be discarded as non-

hazardous waste after defacing the label.

Experimental Workflow and Safety Diagrams
The following diagrams, generated using Graphviz, illustrate the key workflows for handling

and disposing of N-(Mal-PEG6)-N-bis(PEG3-amine).
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Caption: Workflow for handling N-(Mal-PEG6)-N-bis(PEG3-amine).
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Caption: Safety and emergency procedures overview.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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